Cas no 1803664-98-3 (2-Bromo-6-cyano-3-methoxy-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Bromo-6-cyano-3-methoxy-5-(trifluoromethoxy)pyridine
• CAS No: 1803664-98-3
• MF: C₈H₄BrF₃N₂O₂
• MW: 297.028771400452
• CID: 4910337
• Update Time: 2025-11-05

2-Bromo-6-cyano-3-methoxy-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-cyano-3-methoxy-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4BrF3N2O2/c1-15-6-2-5(16-8(10,11)12)4(3-13)14-7(6)9/h2H,1H3
• InChI Key： HALOWJPWTAHDNS-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(C#N)=N1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• XLogP3: 3.1
• Topological Polar Surface Area: 55.1

Additional information on 2-Bromo-6-cyano-3-methoxy-5-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-Bromo-6-cyano-3-methoxy-5-(trifluoromethoxy)pyridine (CAS No. 1803664-98-3)

2-Bromo-6-cyano-3-methoxy-5-(trifluoromethoxy)pyridine (CAS No. 1803664-98-3) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core with bromo, cyano, methoxy, and trifluoromethoxy functional groups, makes it a versatile intermediate for synthesizing complex molecules. Researchers increasingly focus on this compound due to its potential applications in drug discovery and crop protection, aligning with trends in sustainable chemistry and green synthesis.

The growing demand for fluorinated pyridines like 2-Bromo-6-cyano-3-methoxy-5-(trifluoromethoxy)pyridine stems from their enhanced metabolic stability and bioavailability, critical for developing next-generation therapeutics. Recent studies highlight its role in designing kinase inhibitors and antiviral agents, addressing global health challenges such as emerging infectious diseases. Additionally, its electron-withdrawing substituents (-CN and -OCF3) enable precise modifications in catalyzed cross-coupling reactions, a hot topic in organometallic chemistry.

From an industrial perspective, CAS No. 1803664-98-3 is synthesized via multistep organic reactions, often involving palladium-catalyzed bromination and nucleophilic substitution. Optimizing its production aligns with the circular economy movement, as manufacturers seek to minimize waste through atom-efficient protocols. Analytical techniques like HPLC and NMR spectroscopy ensure high purity (>98%), meeting stringent requirements for preclinical studies.

Environmental considerations are paramount when handling halogenated pyridines. While 2-Bromo-6-cyano-3-methoxy-5-(trifluoromethoxy)pyridine is not classified as hazardous, proper laboratory safety measures must be observed. Its biodegradability profile and eco-toxicity data are actively researched, reflecting the industry’s shift toward benign-by-design chemicals. Regulatory frameworks like REACH and FDA guidelines govern its use in commercial applications.

Emerging trends in AI-assisted molecular design have spurred interest in this compound’s structure-activity relationships (SAR). Computational models predict its interactions with biological targets, accelerating hit-to-lead optimization. Furthermore, its photophysical properties are explored for OLED materials, tapping into the booming flexible electronics market. Patent analyses reveal a 40% increase in filings involving trifluoromethoxy-substituted pyridines since 2020.

For researchers sourcing CAS No. 1803664-98-3, key considerations include supplier reliability, batch-to-batch consistency, and scalability. Custom derivatization services are available to tailor the compound for specific high-throughput screening needs. Storage recommendations typically suggest anhydrous conditions at -20°C to preserve stability.

In summary, 2-Bromo-6-cyano-3-methoxy-5-(trifluoromethoxy)pyridine represents a cutting-edge building block for innovation across life sciences and materials engineering. Its interdisciplinary relevance ensures continued demand, particularly in personalized medicine and smart agriculture sectors. Future research may unlock novel applications in bioconjugation or catalysis, further solidifying its role in modern chemistry.